Cas no 33868-49-4 (Ethanone, 2,2'-oxybis[1-phenyl-)
33868-49-4 structure
Product Name:Ethanone, 2,2'-oxybis[1-phenyl-
CAS No:33868-49-4
MF:C16H14O3
MW:254.280564785004
CID:1460644
Update Time:2024-08-25
Ethanone, 2,2'-oxybis[1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- acetonyl phenacyl ether
- Ethanone, 2,2'-oxybis[1-phenyl-
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- Inchi: 1S/C16H14O3/c17-15(13-7-3-1-4-8-13)11-19-12-16(18)14-9-5-2-6-10-14/h1-10H,11-12H2
- InChI Key: ZRVBMNHMJLBKSY-UHFFFAOYSA-N
- SMILES: O(CC(=O)C1=CC=CC=C1)CC(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 254.09432
Experimental Properties
- Density: 1.157±0.06 g/cm3(Predicted)
- Melting Point: 117-118 °C
- Boiling Point: 150 °C(Press: 0.05 Torr)
- PSA: 43.37
Ethanone, 2,2'-oxybis[1-phenyl- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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